Cas no 41202-77-1 (1-(2,3-Dichlorophenyl)piperazine)

• Product Name: 1-(2,3-Dichlorophenyl)piperazine
• CAS No: 41202-77-1
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• MDL: MFCD01075181
• CID: 55379
• PubChem ID: 851833
• Update Time: 2025-05-21

1-(2,3-Dichlorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dichlorophenyl)piperazine
• 1-(2,3-Dichlorophenyl)-piperazine hydrochloride
• 1-(2,3-DICHLOROPHENYL)-PIPERAZINE
• 1-(2,3-Dichlorophenyl)piperazine hydrochloride
• N-(2,3-Dichlorophenyl)piperazine
• Piperazine, 1-(2,3-dichlorophenyl)-
• 1-(2,3-Dichlorophenyl)Perazine.Hydrochloride
• 1-(2,3-dichloro-phenyl)-piperazine
• 1-(2,3-dichlorophenyl)piperidine
• 1-(2,3-Dichlorphenyl)-piperazine
• 1-{2,3-dichlorophenyl}piperazine
• 4-(2,3-dichlorophenyl)piperazine
• N-(2,3-DICHLOROPHENYL)PIPERAZINE HYDROCHLORIDE
• PIPERAZINE, 1-(2,3-DICHLOROPHENYL)-,HYDROCHLORIDE
• TIMTEC-BB SBB003054
• 1-(2,3-Dichlorophenyl)piperazine monohydrochloride
• 2,3-Dichlorophenylpiperazine
• 891W3EV0B1
• 1-(2,3-Dichloro Phenyl)-Piperazine
• MLS000550163
• 1-(2,3-dichlorophenyl) piperazine
• PubChem20687
• 2,3-Dichlorophenyl piperazine
• 2,3 dichlorophenyl piperazine
• 1-(2,3dichlorophenyl)piperazin
• A6839
• EC 609-896-3
• UDQMXYJSNNCRAS-UHFFFAOYSA-N
• UNII-891W3EV0B1
• CHEMBL1424807
• Q4596761
• SCHEMBL8511
• AM20090770
• 41202-77-1
• EN300-1966560
• SY005285
• 1-(2 pound not3-Dichlorophenyl)piperazine
• NS00002643
• HMS2415O17
• PD047502
• (2,3-Dichlorophenyl)piperazine
• GF-0124
• AC-328
• SMR000115758
• AQ-360/42118436
• MFCD01075181
• ARIPIPRAZOLE IMPURITY B [EP IMPURITY]
• AKOS009158229
• DCPP
• FT-0605474
• DTXSID90961499
• BDBM50394930
• DTXCID70814378
• 1-(2,3-dichloro phenyl) piperazine
• 1-(2,3-Dichlorophenyl)-Piperazine. HCl
• DB-025250
• ARIPIPRAZOLE IMPURITY B (EP IMPURITY)

• MDL： MFCD01075181
• Inchi： 1S/C10H12Cl2N2/c11-8-2-1-3-9(10(8)12)14-6-4-13-5-7-14/h1-3,13H,4-7H2
• InChI Key： UDQMXYJSNNCRAS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCNCC1)Cl

Computed Properties

• Exact Mass: 230.03800
• Monoisotopic Mass: 230.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 2.6

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: 242-244°C
• Boiling Point: 127℃/0.8mmHg(lit.)
• Flash Point: 174.6℃
• PSA: 15.27000
• LogP: 2.79680
• Vapor Pressure: No data available

1-(2,3-Dichlorophenyl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Additional information on 1-(2,3-Dichlorophenyl)piperazine

Comprehensive Overview of 1-(2,3-Dichlorophenyl)piperazine (CAS No. 41202-77-1): Properties, Applications, and Research Insights

1-(2,3-Dichlorophenyl)piperazine (CAS No. 41202-77-1) is a specialized organic compound featuring a piperazine ring substituted with a 2,3-dichlorophenyl group. This structural configuration grants it unique physicochemical properties, making it a subject of interest in pharmaceutical and chemical research. The compound's molecular formula, C₁₀H₁₂Cl₂N₂, and its dichlorophenyl-piperazine backbone are pivotal for understanding its reactivity and potential applications. Researchers frequently explore its role as a precursor or intermediate in synthesizing bioactive molecules, particularly those targeting neurological pathways.

In recent years, the demand for piperazine derivatives has surged due to their versatility in drug discovery. 1-(2,3-Dichlorophenyl)piperazine is often discussed in forums and scientific literature alongside keywords like "piperazine-based pharmaceuticals" and "chlorophenyl piperazine synthesis." These terms reflect growing curiosity about its mechanism of action and optimization strategies for industrial-scale production. Notably, its thermal stability and solubility profile (often queried as "solubility of CAS 41202-77-1") are critical for formulation scientists.

The compound's relevance extends to neuropharmacology research, where its structural analogs are investigated for modulating serotonin and dopamine receptors. This connection has spurred searches for "1-(2,3-Dichlorophenyl)piperazine receptor affinity" and "SAR studies of dichlorophenyl piperazines." Such inquiries highlight the intersection of chemistry and neuroscience, a trending topic in 2024. Analytical techniques like HPLC and NMR (frequently mentioned in "CAS 41202-77-1 characterization methods") are essential for ensuring purity, a key concern for laboratories.

From an industrial perspective, 41202-77-1 is valued for its role in high-yield synthetic routes. Patent databases reveal its use in optimizing catalysts and green chemistry protocols, aligning with the global push for sustainable manufacturing. Queries such as "scalable synthesis of 1-(2,3-Dichlorophenyl)piperazine" and "eco-friendly piperazine derivatives" underscore this trend. Additionally, its crystalline form (often analyzed via XRD) is a focal point for material scientists exploring "solid-state properties of CAS 41202-77-1."

Safety and handling remain paramount, with MSDS data emphasizing standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and PPE are recommended—details often searched as "CAS 41202-77-1 safety guidelines." Regulatory compliance, particularly in regions like the EU and North America, is another hot topic, with phrases like "REACH status of 1-(2,3-Dichlorophenyl)piperazine" gaining traction.

In summary, 1-(2,3-Dichlorophenyl)piperazine (CAS No. 41202-77-1) exemplifies the synergy between structural complexity and functional utility. Its multifaceted applications—from drug development to material science—coupled with rigorous analytical validation, position it as a compound of enduring scientific and industrial significance.